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Abstract

This technical guide addresses the topic of methyl chlorate (CHsCIOs), a compound that has
been the subject of theoretical interest. It is crucial to note at the outset that methyl chlorate is
a hypothetical compound; repeated attempts to synthesize it have been unsuccessful.[1]
Consequently, the "early literature” on its discovery is not one of experimental observation but
of computational exploration. This document summarizes the theoretical data available for
methyl chlorate and, to provide a comprehensive context, offers a comparative overview of
related, stable compounds: methyl chloride (CHsCl), methyl perchlorate (CHsClOa4), and methyl
chloroformate (CIC(O)OCH:s). The synthesis and properties of these existing compounds are
well-documented and offer insight into the challenges that may preclude the isolation of methyl
chlorate.

The Hypothetical Nature of Methyl Chlorate

Methyl chlorate, the methyl ester of chloric acid, remains an un-isolated molecule.[1] Its
existence and properties have been investigated through high-level computational studies.
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These theoretical explorations have examined its potential molecular structure, stability, and
energetic properties.[2] Two isomers, the O-bonded and the Cl-bonded forms, have been
computationally analyzed to determine their molecular properties, including enthalpies of
formation and decomposition.[2] The lack of successful synthesis suggests a significant
instability, preventing its isolation under experimental conditions.

Comparative Analysis of Related Methyl
Compounds

To understand the chemical context of the hypothetical methyl chlorate, it is instructive to
examine its stable, well-characterized chemical relatives.

Methyl Chloride (Chloromethane)

Methyl chloride is a colorless, flammable gas with a faint, sweet odor.[3][4] It is a crucial
reagent in industrial chemistry, primarily in the production of silicones, and also finds use in the
synthesis of other chemicals like methylcellulose.[5][6]

Methyl Perchlorate

Methyl perchlorate is the methyl ester of perchloric acid and, unlike methyl chlorate, has been
synthesized and characterized.[7] It is a volatile, liquid organic compound that is highly
explosive and a toxic alkylating agent.[7]

Methyl Chloroformate

Methyl chloroformate is the methyl ester of chloroformic acid. It is a colorless, oily liquid with a
pungent odor, used in organic synthesis to introduce a methoxycarbonyl group.[8][9]

Quantitative Data Summary

The following tables summarize the computed properties for the hypothetical methyl chlorate
and the experimentally determined properties for its stable chemical relatives.

Table 1: Computed Properties of Methyl Chlorate
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Property

Molecular Formula

Value

CHsClOs

Molar Mass 98.48 g/mol [10]
Exact Mass 97.9770716 Da[10]
XLogP3 2.4[10]

Polar Surface Area 43.4 A2[10]
Rotatable Bond Count 1[10]

Source: PubChem CID 18695386. All data are computationally derived.

Table 2: Experimental Properties of Related Methyl Compounds

. Methyl

Methyl Chloride Methyl Perchlorate
Property Chloroformate

(CHsCI) (CHsClOa4)

(CIC(O)OCHs)
Molar Mass 50.49 g/mol [3][6] 114.48 g/mol [7] 94.49 g/mol [8]
Appearance Colorless gas[3][4] Colorless liquid[7] Colorless oily liquid[8]
Boiling Point -23.8 °C[3] 52.0 °C[7] 70 to 72 °C[8]
Melting Point -97.4 °C[3] N/A <-81°C
] -49.9 °F (flammable

Flash Point -14.8 +18.7 °CJ[7] 10 °C[8]

gas)[3]

| Water Solubility | Slightly soluble[3][6] | Reacts | Hydrolyzes[8] |

Experimental Protocols

As methyl chlorate has not been successfully synthesized, no experimental protocol for its

preparation exists. Below are representative synthesis methodologies for the related, stable

compounds.
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Synthesis of Methyl Chloride

Gas-Phase Hydrochlorination of Methanol: This industrial method involves the reaction of
methanol vapor and hydrogen chloride gas over a catalyst, typically alumina-based.[5]

A mixture of methanol and hydrogen chloride gas is passed through a fixed-bed tubular
reactor containing the catalyst.[5]

o The reaction is typically carried out at temperatures between 160-300°C and pressures of
0.05-0.45 MPa.

e The heat of the reaction is removed by a heat transfer fluid circulating outside the reactor
tubes.

e The resulting gas stream, containing methyl chloride, water, and unreacted starting
materials, is then purified through a series of condensation and distillation steps.[5]

Synthesis of Methyl Perchlorate

Reaction of lodomethane with Silver Perchlorate: A common laboratory-scale synthesis
involves the reaction of iodomethane with a solution of silver perchlorate in an inert solvent like
benzene.[7]

A solution of silver perchlorate in benzene is prepared.

lodomethane is added to this solution.

The reaction proceeds with the precipitation of silver iodide.

The resulting methyl perchlorate in the benzene solution is separated from the precipitate.

Careful distillation is required to isolate the highly explosive methyl perchlorate.

Synthesis of Methyl Chloroformate

Reaction of Methanol with Phosgene: Methyl chloroformate is synthesized by the reaction of
anhydrous methanol with phosgene.[8][11]

¢ Anhydrous methanol is reacted with phosgene, often in a solvent.
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e The reaction is typically carried out at low temperatures to control the exothermic reaction
and minimize side products.

e The resulting methyl chloroformate is then purified, usually by distillation.

Visualizations

The following diagrams illustrate the conceptual relationships and a representative

experimental workflow.
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Caption: Conceptual relationships between chloric acid, hypothetical methyl chlorate, and

related stable compounds.
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Caption: Workflow for the laboratory synthesis of methyl perchlorate.
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Conclusion

The literature on "methyl chlorate" is exclusively theoretical, as the compound has not been
successfully synthesized. Computational studies provide the only available data on its potential
properties. In contrast, the related compounds—methyl chloride, methyl perchlorate, and
methyl chloroformate—are well-characterized, with established methods of synthesis and a
wide range of applications. This guide provides researchers with a clear distinction between the
hypothetical nature of methyl chlorate and the concrete experimental data available for its
chemical relatives, thereby clarifying a point of potential confusion in the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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